Cas no 53817-59-7 (2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI))

• Product Name: 2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI)
• CAS No: 53817-59-7
• MF: C₃₀H₅₆O₄
• MW: 480.763250350952
• CID: 367942
• PubChem ID: 103846
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, diisotridecyl ester (9CI)
• diisotridecyl maleate
• bis(11-methyldodecyl) but-2-enedioate
• 53817-59-7
• DTXSID30968604
• EINECS 258-804-4
• NS00057799

• Inchi： 1S/C30H56O4/c1-27(2)21-17-13-9-5-7-11-15-19-25-33-29(31)23-24-30(32)34-26-20-16-12-8-6-10-14-18-22-28(3)4/h23-24,27-28H,5-22,25-26H2,1-4H3
• InChI Key： JEHBOJVFHNCQJZ-UHFFFAOYSA-N
• SMILES： O(C(C=CC(=O)OCCCCCCCCCCC(C)C)=O)CCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 480.41808
• Monoisotopic Mass: 480.418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 26
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 11.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.915
• Boiling Point: 539°Cat760mmHg
• Flash Point: 252.6°C
• Refractive Index: 1.462
• PSA: 52.6